Cas no 1261586-53-1 (2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261586-53-1
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4987687
• Update Time: 2025-05-19

2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-12-9(7-19)5-8(6-18-12)10-3-1-2-4-11(10)20-13(15,16)17/h1-7H
• InChI Key： JZMJZDMCOOGJMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C=N1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde

Recent Advances in the Study of 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 1261586-53-1)

2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 1261586-53-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents targeting a range of diseases, including cancer, inflammatory disorders, and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound's unique structural features, including the trifluoromethoxy group and the chloro-substituted nicotinaldehyde moiety, contribute to its versatility in chemical transformations. Recent synthetic methodologies have optimized the production of 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde, enabling higher yields and improved purity. These advancements are critical for its application in drug discovery programs, where the compound serves as a precursor for more complex molecules with enhanced pharmacological properties.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that derivatives of 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde exhibit promising anti-proliferative effects against various cancer cell lines. Specifically, these compounds have shown inhibitory activity against kinases involved in cell signaling pathways, making them potential candidates for targeted cancer therapies. Additionally, some derivatives have displayed anti-inflammatory properties by modulating cytokine production, suggesting their utility in treating chronic inflammatory conditions.

Further research has explored the compound's role in the development of antimicrobial agents. The trifluoromethoxy group, in particular, has been associated with enhanced membrane permeability and resistance to metabolic degradation, which are desirable traits for antimicrobial drugs. Preliminary studies indicate that certain derivatives of 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this scaffold. Current research efforts are focused on structure-activity relationship (SAR) studies to identify the most potent and selective compounds. Computational modeling and high-throughput screening are being employed to accelerate this process, with the aim of identifying lead compounds for further preclinical development.

In conclusion, 2-Chloro-5-(2-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 1261586-53-1) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its potential applications across multiple therapeutic areas. Ongoing research is expected to yield more optimized derivatives with improved efficacy and safety profiles, paving the way for their eventual clinical evaluation. This compound exemplifies the importance of chemical intermediates in the drug discovery pipeline and underscores the need for continued investment in synthetic and medicinal chemistry research.